Cas no 1261857-29-7 (3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261857-29-7
• MF: C₁₂H₇F₃INO
• MW: 365.089765787125
• CID: 4986346
• Update Time: 2025-05-20

3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7F3INO/c13-12(14,15)18-11-4-2-1-3-10(11)8-5-9(16)7-17-6-8/h1-7H
• InChI Key： WPPUEBXNVOTEIM-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(=C1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine

Introduction to 3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS No: 1261857-29-7) in Modern Chemical Research

3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine, identified by the chemical identifier CAS No: 1261857-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of 3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine, particularly the presence of an iodine substituent and a trifluoromethoxy group on a phenyl ring, make it a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecular architectures.

The significance of this compound lies in its versatility as a building block for medicinal chemistry. The iodine atom at the 3-position provides a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems. These types of structures are prevalent in many approved drugs due to their favorable pharmacokinetic properties and biological activity. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects and metabolic stability, enhancing the compound's suitability for further functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. 3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate key biological pathways. For instance, studies have demonstrated its utility in generating pyridine-based kinase inhibitors, which are critical in oncology research. The trifluoromethoxy group, in particular, has been shown to improve binding affinity and selectivity by enhancing interactions with target proteins.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to modulate drug properties. Fluoro-substituted molecules often exhibit increased metabolic stability, improved bioavailability, and enhanced binding to biological targets. The trifluoromethoxy group in 3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine contributes to these advantages, making it an attractive moiety for medicinal chemists. Furthermore, the iodine substituent allows for further derivatization via cross-coupling reactions, enabling the construction of diverse libraries of compounds for high-throughput screening.

Advances in synthetic methodologies have further expanded the applications of 3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine. Modern techniques such as transition-metal-catalyzed reactions have made it possible to efficiently functionalize this compound at multiple positions, leading to the discovery of novel bioactive molecules. For example, recent studies have explored its use in generating substituted pyridines with potential antimicrobial properties. The ability to easily modify the structure of this compound has opened new avenues for drug discovery and development.

The role of computational chemistry and artificial intelligence (AI) in optimizing drug candidates has also been instrumental in leveraging compounds like 3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine. AI-driven virtual screening methods allow researchers to rapidly identify promising scaffolds based on their predicted binding affinities and pharmacokinetic profiles. This approach has significantly accelerated the drug discovery process, enabling more efficient use of intermediates such as this pyridine derivative.

In conclusion, 3-Iodo-5-(2-(trifluoromethoxy)phenyl)pyridine (CAS No: 1261857-29-7) represents a versatile and valuable tool in modern chemical research. Its unique structural features make it an ideal candidate for synthesizing complex molecules with potential therapeutic applications. As research continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.